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Compound of Interest

Compound Name: LASSBio-1359

Cat. No.: B12373798 Get Quote

For Research Use Only.

Introduction
LASSBio-1359 is a synthetic small molecule characterized as both an adenosine receptor

agonist and a phosphodiesterase (PDE) inhibitor.[1] Its dual mechanism of action makes it a

compound of interest for researchers investigating signaling pathways involving cyclic

adenosine monophosphate (cAMP) and for those exploring potential therapeutic applications

related to smooth muscle relaxation and anti-inflammatory responses.[1][2] These application

notes provide essential guidelines for the proper storage, handling, and use of LASSBio-1359
in a laboratory setting.

Chemical Properties
Property Value

Molecular Formula C₁₇H₁₈N₂O₃

Molecular Weight 298.34 g/mol

Appearance Solid

Purity ≥98%

Storage and Stability Guidelines
Specific stability data for LASSBio-1359 is not readily available. The following

recommendations are based on general best practices for handling similar bioactive small
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molecules and data available for other LASSBio compounds.

Form
Storage
Temperature

Duration Notes

Powder -20°C
Up to 3 years

(projected)

Shipped at ambient

temperature; stable

for short periods.

4°C
Short-term (days to

weeks)
For immediate use.

In Solvent -80°C
Up to 6 months

(projected)

Aliquot to prevent

repeated freeze-thaw

cycles.

-20°C
Up to 1 month

(projected)
For frequent use.

Note: It is highly recommended to aliquot stock solutions into single-use volumes to minimize

degradation from repeated freeze-thaw cycles. As a general precaution for organic molecules,

protect both powder and solutions from light.

Experimental Protocols
Preparation of LASSBio-1359 Stock Solution
A common solvent for preparing stock solutions of LASSBio-1359 is dimethyl sulfoxide

(DMSO).

Materials:

LASSBio-1359 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer or sonicator
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Procedure:

Equilibrate the LASSBio-1359 powder to room temperature before opening the vial to

prevent moisture condensation.

Weigh the desired amount of LASSBio-1359 powder in a sterile tube.

Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex the solution thoroughly to mix. If solubility is an issue, brief sonication is

recommended.

Aliquot the stock solution into smaller, single-use volumes.

Store the aliquots at -80°C for long-term storage.

In Vivo Protocol: Formalin-Induced Inflammatory Pain
Model
This protocol is adapted from a study investigating the anti-inflammatory and analgesic effects

of LASSBio-1359.[2]

Materials:

LASSBio-1359

Vehicle (e.g., saline with a small percentage of a solubilizing agent like Tween 80 or DMSO)

Formalin solution (e.g., 2.5% in saline)

Experimental animals (e.g., mice or rats)

Syringes and needles for intraperitoneal (i.p.) and intraplantar injections

Procedure:

Animal Acclimation: Acclimate animals to the testing environment before the experiment.
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Drug Preparation: Prepare the desired doses of LASSBio-1359 (e.g., 5, 10, and 20 mg/kg)

in the chosen vehicle.

Administration: Administer the prepared LASSBio-1359 solution or vehicle control via

intraperitoneal injection.

Induction of Inflammation: After a predetermined time following drug administration (e.g., 30-

60 minutes), induce inflammation by injecting a small volume of formalin solution into the

plantar surface of the animal's hind paw.

Behavioral Observation: Immediately after the formalin injection, observe the animal's

behavior and record the time spent licking or biting the injected paw. This is typically done in

two phases: the early (neurogenic) phase (0-5 minutes) and the late (inflammatory) phase

(15-30 minutes).

Data Analysis: Compare the nociceptive response times between the vehicle-treated and

LASSBio-1359-treated groups to determine the compound's effect on pain and

inflammation.

Signaling Pathway
LASSBio-1359 acts as an adenosine receptor agonist and a phosphodiesterase inhibitor. The

following diagram illustrates the general signaling pathway affected by these mechanisms.

Activation of G-protein coupled adenosine receptors (A₂A and A₂B) stimulates adenylyl cyclase,

leading to an increase in intracellular cAMP. Phosphodiesterases (PDEs) are enzymes that

degrade cAMP. By inhibiting PDEs, LASSBio-1359 further potentiates the cAMP signaling

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: LASSBio-1359].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373798#lassbio-1359-storage-and-stability-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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